Cas no 946204-33-7 (2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-propylacetamide)

• Product Name: 2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-propylacetamide
• CAS No: 946204-33-7
• MF: C₁₉H₂₂FN₅O₂
• MW: 371.408687114716
• CID: 5843014
• PubChem ID: 16847122
• Update Time: 2025-10-29

2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-fluorophenyl)-7-oxo-4-propan-2-ylpyrazolo[3,4-d]pyridazin-6-yl]-N-propylacetamide
• 946204-33-7
• 2-[1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]-N-propylacetamide
• 2-(1-(4-fluorophenyl)-4-isopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-propylacetamide
• AKOS024649783
• F2459-1062
• 2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-propylacetamide

• Inchi： 1S/C19H22FN5O2/c1-4-9-21-16(26)11-24-19(27)18-15(17(23-24)12(2)3)10-22-25(18)14-7-5-13(20)6-8-14/h5-8,10,12H,4,9,11H2,1-3H3,(H,21,26)
• InChI Key： AUIRVJCATNOYLC-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)CN1C(=O)C2N(C3=CC=C(F)C=C3)N=CC=2C(C(C)C)=N1

Computed Properties

• Exact Mass: 371.17575312g/mol
• Monoisotopic Mass: 371.17575312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.6Ų

Additional information on 2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl-N-propylacetamide

Introduction to 2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl-N-propylacetamide (CAS No. 946204-33-7)

2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl-N-propylacetamide, identified by its CAS number 946204-33-7, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the pyrazolo[3,4-d]pyridazine class, a scaffold known for its versatile biological activities. The presence of a 4-fluorophenyl substituent and a propan-2-yl group at strategic positions enhances its pharmacological potential, making it a promising candidate for further investigation in drug discovery.

The compound's structure incorporates multiple functional groups that contribute to its unique chemical and biological properties. The 7-oxo moiety and the N-propylacetamide side chain play crucial roles in modulating its interactions with biological targets. This molecular design aligns with current trends in medicinal chemistry, where the optimization of heterocyclic systems is essential for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies indicate that the fluorine atom in the 4-fluorophenyl group can enhance metabolic stability and binding affinity by influencing electronic distributions and hydrophobic interactions. Similarly, the propan-2-yl group contributes to solubility and bioavailability, critical factors in drug development.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential applications in treating various diseases. Preliminary studies suggest that it may exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways. The pyrazolo[3,4-d]pyridazine core is particularly noteworthy, as it has been reported to possess anti-inflammatory, antiviral, and anticancer properties. These findings are supported by experimental data from high-throughput screening campaigns conducted by leading research institutions.

The synthesis of 2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl-N-propylacetamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the heterocyclic ring system followed by functional group modifications to introduce the desired substituents. Advanced techniques such as transition metal-catalyzed coupling reactions have been employed to achieve high yields and purity levels.

The compound's pharmacokinetic profile is another area of active investigation. Researchers are employing advanced analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to elucidate its metabolic pathways. These studies are crucial for understanding how the body processes the drug and for identifying potential side effects or interactions with other medications.

One of the most exciting aspects of this research is its alignment with global health challenges. As drug-resistant pathogens emerge and chronic diseases continue to pose significant burdens on healthcare systems, innovative compounds like 2-1-(4-fluorophenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl-N-propylacetamide offer hope for new therapeutic solutions. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible benefits for patients worldwide.

The regulatory landscape also plays a critical role in advancing such compounds through clinical development. Compliance with Good Manufacturing Practices (GMP) and adherence to international guidelines ensures that these molecules are safe and effective before they reach patients. Regulatory agencies continue to refine their processes to accommodate novel drug candidates like this one, fostering an environment conducive to innovation.

Looking ahead, the future of research on CAS No. 946204-33-7 appears promising. Ongoing studies aim to optimize its chemical structure further to enhance potency while minimizing side effects. Additionally, exploring new synthetic routes could reduce production costs and improve scalability for industrial applications. The integration of artificial intelligence (AI) into drug discovery workflows promises to accelerate these efforts by predicting optimal molecular modifications based on vast datasets.

In conclusion,2-1-(4-fluorophenyl)-7-o...